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Compound of Interest

Compound Name: AxI-IN-9

Cat. No.: B12399680

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of the AXL inhibitor, AxI-IN-9, using Dimethyl Sulfoxide (DMSO) as the
solvent. This guide is intended for researchers, scientists, and professionals in the field of drug
development.

Introduction

AXxI-IN-9 is a potent and selective inhibitor of the AXL receptor tyrosine kinase, with an IC50
value of 26 nM.[1][2] The AXL signaling pathway is implicated in various cellular processes,
including cell proliferation, survival, migration, and invasion.[3][4][5] Dysregulation of the AXL
pathway has been linked to the progression and therapeutic resistance of several cancers.[6]
[7][8] Accurate preparation of AxI-IN-9 stock solutions is critical for ensuring reproducible and
reliable experimental results in studies investigating AXL-mediated signaling.

AXxI-IN-9 Properties

A summary of the key quantitative data for AxI-IN-9 is presented in the table below.
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Property Value Reference
Molecular Weight 453.50 g/mol [2]

IC50 against AXL 26 nM [1]12]
Appearance Solid powder [9]

Storage (Powder) -20°C 9]

Storage (in Solvent) -80°C [9]

AXL Signaling Pathway

The AXL receptor tyrosine kinase is activated by its ligand, Growth Arrest-Specific 6 (GAS6).[3]
[4][7] This binding event induces receptor dimerization and autophosphorylation of the
intracellular kinase domain.[4][6] This activation triggers several downstream signaling
cascades, including the PISK/AKT/mTOR, MAPK/ERK, NF-kB, and JAK/STAT pathways, which
collectively promote cell survival, proliferation, and migration.[3][4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of AxI-IN-
9 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399680#how-to-prepare-axl-in-9-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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